Cas no 500784-64-5 (4,7-Methano-1H-inden-1-one, 2,3-dibutyl-2,3,3a,4,7,7a-hexahydro-)

• Product Name: 4,7-Methano-1H-inden-1-one, 2,3-dibutyl-2,3,3a,4,7,7a-hexahydro-
• CAS No: 500784-64-5
• MF: C₁₈H₂₈O
• MW: 260.414325714111
• CID: 1548168
• PubChem ID: 12480788
• Update Time: 2025-04-21

4,7-Methano-1H-inden-1-one, 2,3-dibutyl-2,3,3a,4,7,7a-hexahydro- Chemical and Physical Properties

Names and Identifiers

• 4,7-Methano-1H-inden-1-one, 2,3-dibutyl-2,3,3a,4,7,7a-hexahydro-
• CTK1G7448
• 2,3-Dibutyl-2,3,3a,4,7,7a-hexahydro-1H-4,7-methanoinden-1-one
• 500784-64-5
• DTXSID80499852

• Inchi： 1S/C18H28O/c1-3-5-7-14-15(8-6-4-2)18(19)17-13-10-9-12(11-13)16(14)17/h9-10,12-17H,3-8,11H2,1-2H3
• InChI Key： VXBLBHGIGYNTPM-UHFFFAOYSA-N
• SMILES： O=C1C(CCCC)C(CCCC)C2C3C=CC(C3)C21

Computed Properties

• Exact Mass: 260.21414
• Monoisotopic Mass: 260.214015512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07